Cas no 543-15-7 (Heptaminol hydrochloride)

• Product Name: Heptaminol hydrochloride
• CAS No: 543-15-7
• MF: C₈H₂₀ClNO
• MW: 181.703501701355
• CID: 82484
• PubChem ID: 329830831
• Update Time: 2025-07-21

Heptaminol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 6-Amino-2-methyl-2-heptanol hydrochloride
• Heptaminol Hydrochloride
• 6-amino-2-methylheptan-2-ol,hydrochloride
• RP-2831 hydrochloride
• 6-Amino-2-methyl-heptan-2-ol,Hydrochlorid
• 6-amino-2-methyl-heptan-2-ol,hydrochloride
• 6-hydroxy-6-methyl-2-heptylamine hydrochloride
• Arcor tropfen
• Cardiosintol
• Coreptil
• Cortensor
• Delmiton
• Heptaminol HCl
• Heptamyl tropfen
• Heptylon tropfen
• HEPTAMINOL HYDROCHLORIDE [MI]
• F85260
• 6-Methyl-2-amino-6-heptanol hydrochloride
• NCGC00178043-05
• NSC 758406
• DTXSID9045891
• Tox21_111391_1
• 6-AMINO-2-METHYL-HEPTAN-2-OL HYDROCHLORIDE
• Tox21_111391
• CHEMBL2107282
• MS-22969
• NS00080303
• Heptamyl
• HMS1568C11
• Heptaminol (hydrochloride)
• Respirin
• 2831RP
• HEPTAMINOL HYDROCHLORIDE [WHO-DD]
• RP 2831
• R.P. 2831
• SPECTRUM1503218
• FT-0669129
• NSC-758406
• 2-HEPTANOL, 6-AMINO-2-METHYL-, HYDROCHLORIDE (1:1)
• HMS1922I21
• 543-15-7
• JZNBMCOSOXIZJB-UHFFFAOYSA-N
• Izoktamil
• EINECS 208-837-5
• NCGC00095021-01
• AKOS024348835
• XB3RM40HIR
• Heptylon
• Isoktamil
• UNII-XB3RM40HIR
• CS-4878
• 2-Heptylamine, 6-hydroxy-6-methyl-, hydrochloride
• CAS-543-15-7
• SCHEMBL317122
• Q27293761
• Prestwick_257
• SR-01000872644-2
• NCGC00095021-02
• SR-01000872644
• EA-85
• HEPTAMINOL HYDROCHLORIDE [MART.]
• D08038
• 6-amino-2-methylheptan-2-ol hydrochloride
• RP-2831
• CCG-39314
• HY-B1231
• Pharmakon1600-01503218
• Heptamyl hydrochloride
• 2-Methyl-6-amino-2-heptanol hydrochloride
• Heptaminolhydrochlorid
• 6-amino-2-methylheptan-2-ol;hydrochloride
• HEPTAMINOL HYDROCHLORIDE [EP MONOGRAPH]
• NSC758406
• DTXCID7025891
• Corasor
• Hept-a-myl tropfen
• 2-HEPTANOL, 6-AMINO-2-METHYL-, HYDROCHLORIDE
• Eoden
• SR-01000872644-1
• Heptaminol hydrochloride, European Pharmacopoeia (EP) Reference Standard
• Hept-a-myl (TN)
• HEPTAMINOL HYDROCHLORIDE (EP MONOGRAPH)
• HEPTAMINOL HYDROCHLORIDE (MART.)
• Hept-a-myl
• DB-052535
• Heptaminol hydrochloride

• MDL： MFCD00013015
• Inchi： 1S/C8H19NO.ClH/c1-7(9)5-4-6-8(2,3)10;/h7,10H,4-6,9H2,1-3H3;1H
• InChI Key： JZNBMCOSOXIZJB-UHFFFAOYSA-N
• SMILES： Cl.OC(C)(C)CCCC(C)N

Computed Properties

• Exact Mass: 181.12300
• Monoisotopic Mass: 145.146664
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 91.3
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 46.2

Experimental Properties

• Color/Form: Not determined
• Density: 0.895
• Melting Point: 165-167 °C(lit.)
• Boiling Point: 250.1°Cat760mmHg
• Flash Point: 105.1°C
• Solubility: biological extracorporealIn Vitro:DMSOsolubility≥ 100 mg/mL(550.36 mM)*"≥" means solublesoluble , but saturation unknownsolubilityunknown.
• PSA: 46.25000
• LogP: 2.77710
• Merck: 14,4657
• Sensitiveness: Hygroscopic
• Solubility: Not determined

Heptaminol hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / wear protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p2393 get medical advice / care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S22; S24/25
• RTECS：MJ3240000
• Hazardous Material Identification：
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases：R36/37/38

Additional information on Heptaminol hydrochloride

Heptaminol hydrochloride (CAS No. 543-15-7): A Comprehensive Overview

Heptaminol hydrochloride, with the chemical formula C₁₀H₂₀N₂O·HCl, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This introduction provides a detailed exploration of its chemical properties, pharmacological effects, and the latest research findings that underscore its potential applications.

The compound is classified as an alkaloid derivative, known for its structural complexity and diverse biological activities. Its molecular structure, featuring a seven-membered amine ring, contributes to its unique pharmacokinetic profile. The presence of a hydrochloride salt form enhances its solubility in aqueous solutions, making it more suitable for various pharmaceutical formulations.

CAS No. 543-15-7 is a unique identifier for Heptaminol hydrochloride, ensuring precise classification and differentiation from other chemical entities. This standardized numbering system is crucial for regulatory compliance, literature references, and industrial applications. The compound's stability under different conditions, including temperature and pH, has been extensively studied to optimize its use in drug development.

Recent advancements in medicinal chemistry have highlighted the therapeutic potential of Heptaminol hydrochloride in several pharmacological contexts. Studies have demonstrated its role as an antihypertensive agent, owing to its ability to modulate cardiovascular functions. The compound's interaction with adrenergic receptors has been a focal point of research, revealing mechanisms that contribute to its blood pressure-lowering effects.

In addition to its cardiovascular benefits, Heptaminol hydrochloride has shown promise in managing respiratory conditions. Research indicates that it can act as a bronchodilator by relaxing smooth muscles in the airways. This property makes it a candidate for treating chronic obstructive pulmonary disease (COPD) and asthma, although further clinical trials are necessary to validate these findings.

The compound's anti-inflammatory properties have also garnered attention from researchers. Preclinical studies suggest that Heptaminol hydrochloride can inhibit the production of pro-inflammatory cytokines, thereby reducing inflammation in various tissues. This mechanism could be particularly relevant in the treatment of autoimmune disorders and inflammatory bowel disease.

The synthesis of Heptaminol hydrochloride involves multi-step organic reactions, requiring precise control over reaction conditions to achieve high yields and purity. Modern synthetic methodologies have improved the efficiency of this process, enabling large-scale production for pharmaceutical use. Advances in catalytic techniques have further minimized byproducts, enhancing the overall sustainability of its synthesis.

Evaluation of Heptaminol hydrochloride's safety profile is critical for its clinical application. Toxicological studies have assessed its acute and chronic toxicity levels, providing insights into safe dosage ranges and potential side effects. These studies are essential for ensuring patient safety and regulatory approval.

The pharmacokinetic behavior of Heptaminol hydrochloride has been thoroughly investigated to understand how it is absorbed, distributed, metabolized, and excreted by the body. Its bioavailability and half-life have been measured under various conditions, aiding in the design of effective dosing regimens. Understanding these parameters is crucial for optimizing therapeutic outcomes.

The role of Heptaminol hydrochloride in combination therapies has been explored in recent research. Studies suggest that it can enhance the efficacy of other drugs when used concurrently, particularly in treating multi-system disorders. This synergistic effect could lead to more comprehensive treatment strategies for complex medical conditions.

The regulatory landscape surrounding Heptaminol hydrochloride is evolving with new scientific discoveries. Regulatory agencies continually assess emerging data to ensure that the compound meets safety and efficacy standards before approval for clinical use. This ongoing evaluation process reflects the dynamic nature of pharmaceutical research and development.

The industrial applications of Heptaminol hydrochloride extend beyond pharmaceuticals into nutraceuticals and functional foods. Its bioactive properties make it a valuable component in formulations aimed at improving cardiovascular health and respiratory function. As interest in natural health products grows, this compound may find new avenues for commercialization.

The future directions of research on Heptaminol hydrochloride are promising, with investigations focusing on novel derivatives and formulations. Innovations in drug delivery systems could enhance the compound's bioavailability and therapeutic effects. Collaborative efforts between academia and industry are essential to translate these findings into practical medical solutions.